Cas no 2246845-30-5 ((4-(Butylsulfonamidomethyl)phenyl)boronic acid)

(4-(Butylsulfonamidomethyl)phenyl)boronic acid structure
2246845-30-5 structure
Product Name:(4-(Butylsulfonamidomethyl)phenyl)boronic acid
CAS No:2246845-30-5
MF:C11H18BNO4S
MW:271.14092206955
MDL:MFCD32661480
CID:4786387
PubChem ID:145884621
Update Time:2024-11-07

(4-(Butylsulfonamidomethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(butylsulfonamidomethyl)phenyl)boronic acid
    • AS-76379
    • D94241
    • 2246845-30-5
    • [4-[(butylsulfonylamino)methyl]phenyl]boronic acid
    • (4-(Butylsulfonamidomethyl)phenyl)boronic acid
    • MDL: MFCD32661480
    • Inchi: 1S/C11H18BNO4S/c1-2-3-8-18(16,17)13-9-10-4-6-11(7-5-10)12(14)15/h4-7,13-15H,2-3,8-9H2,1H3
    • InChI Key: ORCZPEPUSUKGSV-UHFFFAOYSA-N
    • SMILES: S(CCCC)(NCC1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 271.1049594g/mol
  • Monoisotopic Mass: 271.1049594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95

(4-(Butylsulfonamidomethyl)phenyl)boronic acid Pricemore >>

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